molecular formula C16H26INO2 B6274634 tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate CAS No. 2763758-55-8

tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate

Cat. No. B6274634
CAS RN: 2763758-55-8
M. Wt: 391.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is synthesized using a specific method and has been found to have various biochemical and physiological effects. The mechanism of action of this compound is not fully understood, but it has been shown to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate is not fully understood. However, it has been shown to interact with certain receptors in the body, which may be responsible for its biochemical and physiological effects.
Biochemical and Physiological Effects:
Tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate has been shown to have various biochemical and physiological effects. It has been found to have potential anti-inflammatory and analgesic properties. This compound has also been studied for its potential use in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate in lab experiments is its unique properties, which may allow for the development of new compounds with potential therapeutic applications. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate. One direction is to further investigate its mechanism of action, which may provide insight into its potential therapeutic applications. Another direction is to study the synthesis of new compounds using tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate as a building block. Additionally, the potential use of this compound in the treatment of neurological disorders warrants further investigation.

Synthesis Methods

The synthesis of tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-bromomethylpiperidine-1-carboxylate with 3-iodobicyclo[1.1.1]pentane. This reaction is carried out in the presence of a palladium catalyst and a base. The resulting compound is purified using chromatography techniques to obtain the final product.

Scientific Research Applications

Tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate has potential applications in scientific research. It has been used as a building block in the synthesis of various compounds that have been studied for their potential therapeutic applications. This compound has also been used in the development of new methods for the synthesis of other compounds.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-(bromomethyl)piperidine-1-carboxylate with 3-iodobicyclo[1.1.1]pentane in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 4-(bromomethyl)piperidine-1-carboxylate", "3-iodobicyclo[1.1.1]pentane", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve tert-butyl 4-(bromomethyl)piperidine-1-carboxylate and 3-iodobicyclo[1.1.1]pentane in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate as a white solid." ] }

CAS RN

2763758-55-8

Product Name

tert-butyl 4-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate

Molecular Formula

C16H26INO2

Molecular Weight

391.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.